Cas no 1133-42-2 (1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione)

• Product Name: 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• CAS No: 1133-42-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD07492626
• CID: 894606
• PubChem ID: 3562387
• Update Time: 2025-06-13

1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3,4-dihydro-1H-benzo[e][1,4]diazepine-2,5-dione
• 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• (R)-methyl
• 1-Methyl-1,2,3,4-tetrahydro-3H-1,4 benzodiazepin-2,5-dione
• 1-Methyl-1,2,3,4-tetrahydro-3H-1,4-benzodiazepin-2,5-dione
• 1-methyl-3H-1,4-benzodiazepine-2,5(1H,4H)-dione
• AC1MSO6R
• AC1Q3Z4K
• CTK0G1273
• 1133-42-2
• DTXSID30393659
• MUESRUHFMTYDIT-UHFFFAOYSA-N
• 3,4-dihydro-1-methyl-1H-1,4-benzodiazepin-2,5-dione
• InChI=1/C10H10N2O2/c1-12-8-5-3-2-4-7(8)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14
• EN300-68193
• 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• ALBB-017168
• DB-328974
• STK803153
• BBL012290
• Z1089878120
• CS-0037043
• 1-methyl-3,4-dihydro-1,4-benzodiazepine-2,5-dione
• AS-70166
• MFCD07492626
• SCHEMBL1364964
• W10300
• 1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1-methyl-
• AKOS002676002
• 1-Methyl-3,4-dihydro-1H-benzo[e][1,4]diazapine-2,5-dione

• MDL： MFCD07492626
• Inchi： 1S/C10H10N2O2/c1-12-8-5-3-2-4-7(8)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)
• InChI Key： MUESRUHFMTYDIT-UHFFFAOYSA-N
• SMILES： O=C1CNC(C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione

Comprehensive Overview of 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione (CAS No. 1133-42-2)

1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione (CAS No. 1133-42-2) is a heterocyclic organic compound belonging to the benzodiazepine family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The molecular formula C₁₀H₁₀N₂O₂ and its dione functional groups make it a subject of interest for synthetic chemists and researchers exploring novel bioactive molecules.

In recent years, the demand for benzodiazepine derivatives has surged, driven by their diverse pharmacological profiles. While 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione is not as widely discussed as some of its analogs, its structural features make it a valuable intermediate in organic synthesis. Researchers often search for "benzodiazepine dione synthesis" or "CAS 1133-42-2 applications," reflecting the growing curiosity about its utility in drug discovery and material science.

The compound's dihydro and methyl substituents contribute to its stability and reactivity, making it a versatile building block for more complex molecules. Its 1,4-benzodiazepine core is a common motif in medicinal chemistry, often associated with central nervous system (CNS) modulation. However, it's crucial to note that this specific derivative is primarily studied for its chemical properties rather than direct therapeutic use.

From an industrial perspective, 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione is often referenced in patents related to specialty chemicals. Its synthesis typically involves cyclization reactions of anthranilic acid derivatives, a topic frequently searched by organic chemistry enthusiasts. The compound's crystalline structure and solubility profile are also subjects of academic interest, particularly in crystallography and formulation science.

Environmental and safety considerations are increasingly important in chemical research. While CAS 1133-42-2 is not classified as hazardous under standard regulations, proper handling protocols should always be followed. This aligns with current trends in "green chemistry" and "sustainable synthesis," which dominate contemporary chemical discourse. Researchers are exploring eco-friendly routes to synthesize such heterocyclic compounds, reducing waste and energy consumption.

The analytical characterization of 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods verify the compound's purity and structure, addressing common queries about "benzodiazepine derivative analysis." The compound's UV absorption characteristics also make it interesting for photochemical studies, another area gaining traction in materials science.

In the context of intellectual property, 1133-42-2 appears in various patent documents related to chemical processes. This reflects the commercial value of such specialized intermediates. The compound's potential as a precursor for fluorescent dyes or electronic materials is an emerging research direction, responding to the growing demand for "functional organic materials" in technology applications.

Future research on 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione may explore its biological activity more thoroughly, though current literature primarily focuses on its chemical properties. The rise of computational chemistry has enabled virtual screening of such compounds against various biological targets, a method increasingly searched as "in silico drug discovery." This approach could reveal new applications for this molecular scaffold.

Academic interest in benzodiazepine diones continues to grow, with particular attention to their stereochemistry and potential as chiral auxiliaries. The compound's 2,5-dione moiety offers interesting possibilities for further functionalization, a topic relevant to researchers investigating "molecular diversification strategies." Such studies contribute to the broader field of structural-activity relationship (SAR) analysis.

From a market perspective, suppliers of CAS 1133-42-2 often highlight its high purity grades for research purposes. The compound's shelf stability and storage requirements are practical considerations for laboratories, addressing common purchaser concerns about "chemical storage best practices." Proper documentation and regulatory compliance remain essential aspects of its distribution.

In conclusion, 1-Methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione represents an interesting case study in specialized organic chemistry. Its value lies not only in its current applications but also in its potential as a springboard for novel discoveries. As research trends evolve toward more sustainable and interdisciplinary approaches, compounds like this will continue to bridge gaps between fundamental chemistry and applied sciences.